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Compound of Interest

Compound Name: (S,R,S)-Ahpc-C2-NH2

Cat. No.: B8095269

Essential Safety and Handling Guide for (S,R,S)-
Ahpc-C2-NH2

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides essential, immediate safety and logistical
information for handling (S,R,S)-Ahpc-C2-NH2, a synthesized E3 ligase ligand-linker conjugate
used in PROTAC technology. Adherence to these protocols is critical for ensuring personal
safety and maintaining a secure laboratory environment.

Hazard Identification and Classification

(S,R,S)-Ahpc-C2-NH2 is classified with the following hazards according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement
Acute toxicity, oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation
Specific target organ toxicity, ]

] ) H335: May cause respiratory
single exposure (Respiratory 3

tract irritation)

irritation

Signal Word: Warning[1]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is crucial to minimize exposure. The

following table outlines the recommended PPE for various laboratory operations involving

(S,R,S)-Ahpc-C2-NH2.

Operation

Recommended Personal Protective
Equipment

General Handling

- Nitrile gloves (double-gloving recommended)
[2][3] - Safety glasses with side shields[2][3] -

Fully-buttoned laboratory coat

Weighing of Powders

- Double nitrile gloves - Chemical splash
goggles - Face shield - Disposable gown with
tight-fitting cuffs - NIOSH-approved respirator
(e.g., N95 for powders)

Solution Preparation and Reactions

- Double nitrile gloves - Chemical splash
goggles - Face shield - Chemical-resistant

apron or lab coat

Waste Disposal

- Chemical-resistant gloves (e.g., nitrile) -

Chemical splash goggles - Laboratory coat
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Operational and Disposal Plans

A clear, step-by-step plan for handling and disposal is essential for safety and regulatory

compliance.

Experimental Workflow for Safe Handling

The following diagram illustrates the recommended workflow for safely handling (S,R,S)-Ahpc-
C2-NH2 in a laboratory setting.
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A step-by-step workflow for the safe handling of (S,R,S)-Ahpc-C2-NH2.
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Step-by-Step Handling Procedures:

e Preparation:

o Designate a specific area for handling the compound, preferably within a chemical fume
hood or a glove box.

o Ensure all necessary PPE is readily available and inspected for integrity.
o Locate the nearest spill cleanup kit.
e Weighing and Transfer:

o Perform all manipulations of the solid compound that may generate dust within a
ventilated enclosure to avoid inhalation.

o Use the smallest amount of the substance necessary for the experiment.

o Employ wet-handling techniques, such as dampening the powder with a suitable solvent,
to minimize dust generation.

e Solution Preparation and Reactions:

o Slowly add the compound to the solvent to prevent splashing.

o All reactions should be conducted in a certified chemical fume hood.
o Decontamination and Cleanup:

o After use, decontaminate all surfaces and equipment with an appropriate solvent or
cleaning agent.

o Dispose of contaminated gloves and other disposable materials in a designated
hazardous waste container.

Disposal Plan

Proper disposal of (S,R,S)-Ahpc-C2-NH2 and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b8095269?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8095269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disposal Decision Tree:

Is the material contaminated?

Is the original container empty?
(Rinse container three times with a suitable solveng ( )

Y

(Dispose of rinsate as hazardous Waste)

'

Gispose of empty container according to institutional guidelines)

Click to download full resolution via product page
A decision tree for the proper disposal of (S,R,S)-Ahpc-C2-NH2 waste.
Disposal Procedures:

o Waste Segregation:

o Collect all waste containing (S,R,S)-Ahpc-C2-NH2, including contaminated PPE and
cleaning materials, in a clearly labeled, sealed container. The label should include
"Hazardous Waste," the full chemical name, and any relevant hazard symbols.
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o Keep this waste stream separate from others to prevent accidental reactions.

e Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure area away
from incompatible materials. The product should be stored locked up.

» Disposal:

o The disposal of (S,R,S)-Ahpc-C2-NH2 must be handled by the institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal company.

o Under no circumstances should this chemical be disposed of down the drain or in regular
trash.

o Contact your EHS department to arrange for the collection of the hazardous waste.

By adhering to these safety protocols and operational plans, researchers can minimize risks
and ensure the safe and responsible handling of (S,R,S)-Ahpc-C2-NH2 in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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